Cas no 2172500-58-0 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172500-58-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6484601
• PubChem ID: 165824725
• Update Time: 2025-06-12

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid
• EN300-1535745
• 2-(1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]methyl}cyclobutyl)acetic acid
• 2172500-58-0

• Inchi： 1S/C26H30N2O6/c29-17(12-23(30)28-16-26(10-5-11-26)13-24(31)32)14-27-25(33)34-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22,29H,5,10-16H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： IRPGAXHPMNUUBS-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid

Research Brief on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2172500-58-0)

In recent years, the compound 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid (CAS: 2172500-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity when using 2172500-58-0 as a building block for complex peptide architectures. Its stability under standard SPPS conditions and compatibility with common coupling reagents highlight its potential as a key reagent in peptide-based drug development.

In addition to its synthetic applications, 2172500-58-0 has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on specific enzymatic targets, such as proteases involved in inflammatory pathways. These findings open new avenues for the design of novel therapeutic agents targeting chronic inflammatory diseases.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to characterize the compound and its derivatives. These studies confirm the structural integrity and purity of 2172500-58-0, ensuring its reliability for further research and development.

Looking ahead, the potential of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidomethyl}cyclobutyl)acetic acid lies in its adaptability for modular drug design. Future research directions may include exploring its incorporation into larger biomolecules, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models. The continued investigation of this compound is expected to contribute significantly to the advancement of peptide-based therapeutics and chemical biology.